Cas no 181938-89-6 (Benzoic acid, 4-methyl-, 4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl ester)

• Product Name: Benzoic acid, 4-methyl-, 4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl ester
• CAS No: 181938-89-6
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1381025
• Update Time: 2024-08-16

Benzoic acid, 4-methyl-, 4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl ester

• Inchi： 1S/C16H12N2O3/c1-11-5-7-12(8-6-11)16(20)21-14-10-15(19)18-9-3-2-4-13(18)17-14/h2-10H,1H3
• InChI Key： HLOMYVGMVXFHIX-UHFFFAOYSA-N
• SMILES： C(OC1=CC(=O)N2C=CC=CC2=N1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 280.08486

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 446.7±55.0 °C(Predicted)
• PSA: 58.97
• pka: 0.06±0.70(Predicted)